Cas no 1351615-59-2 (4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide)

• Product Name: 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• CAS No: 1351615-59-2
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6569912
• PubChem ID: 56764033
• Update Time: 2025-06-08

4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• AKOS024523582
• 4-butoxy-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide
• 1351615-59-2
• VU0524823-1
• F5857-1626
• 4-butoxy-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide

• Inchi： 1S/C18H23NO3S/c1-3-4-10-22-15-7-5-14(6-8-15)18(21)19-12-16(20)17-13(2)9-11-23-17/h5-9,11,16,20H,3-4,10,12H2,1-2H3,(H,19,21)
• InChI Key： ZTXCJCUTTZWNIS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CNC(C1C=CC(=CC=1)OCCCC)=O)O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.8Ų

Additional information on 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide

Comprehensive Overview of 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide (CAS No. 1351615-59-2)

4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide (CAS No. 1351615-59-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1351615-59-2, features a benzamide core linked to a hydroxyethyl group and a methylthiophene moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating biological pathways, given its hybrid aromatic-heterocyclic architecture.

The 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide structure combines a benzamide scaffold with a thiophene ring, which is known for its electron-rich properties and role in medicinal chemistry. The presence of the butoxy group enhances the compound's lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the growing demand for novel small-molecule therapeutics.

In the context of current trends, CAS 1351615-59-2 is frequently searched alongside terms like "benzamide derivatives in drug discovery", "thiophene-based bioactive compounds", and "optimizing pharmacokinetics with heterocycles". These keywords reflect the scientific community's focus on optimizing drug-like properties and exploring underutilized chemical spaces. The compound's hydroxyethyl linker also makes it a candidate for prodrug strategies, a hot topic in AI-driven drug development and precision medicine.

From a synthetic perspective, 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide exemplifies modern green chemistry principles. Researchers are investigating solvent-free or catalytic methods to produce it, addressing sustainability concerns in pharmaceutical manufacturing. Its methylthiophene component is particularly noteworthy, as thiophene derivatives are increasingly used in optoelectronic materials and bioconjugation techniques, bridging gaps between chemistry and material science.

Analytical characterization of CAS 1351615-59-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with emphasis on purity thresholds for biomedical applications. The compound's stability under physiological conditions is another active research area, especially for oral bioavailability studies. These aspects resonate with frequent search queries such as "HPLC methods for benzamide analysis" and "improving drug metabolic stability".

In summary, 4-butoxy-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide represents a compelling case study in contemporary medicinal chemistry. Its multifaceted structure and adaptability to structure-activity relationship (SAR) explorations position it as a valuable tool for addressing unmet medical needs. As the pharmaceutical industry shifts toward fragment-based drug design and computational screening, compounds like this will likely play pivotal roles in next-generation therapeutics.